Cas no 136451-54-2 (2-Oxazolenonanoic acid,4,5-diphenyl-)

• Product Name: 2-Oxazolenonanoic acid,4,5-diphenyl-
• CAS No: 136451-54-2
• MF: C₂₄H₂₇NO₃
• MW: 377.476086854935
• CID: 198794
• PubChem ID: 131960
• Update Time: 2025-04-19

2-Oxazolenonanoic acid,4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolenonanoic acid,4,5-diphenyl-
• 4,5-diphenyl-2-oxazolenonanoic acid
• 9-(4,5-diphenyl-1,3-oxazol-2-yl)nonanoic acid
• 4,5-Dona
• SCHEMBL9452947
• DTXSID30159797
• 4,5-diphenyl-2-oxazole nonanoic acid
• KIPBLPMQCQBXLN-UHFFFAOYSA-N
• 136451-54-2
• CHEMBL116419

• Inchi： 1S/C24H27NO3/c26-22(27)18-12-4-2-1-3-11-17-21-25-23(19-13-7-5-8-14-19)24(28-21)20-15-9-6-10-16-20/h5-10,13-16H,1-4,11-12,17-18H2,(H,26,27)
• InChI Key： KIPBLPMQCQBXLN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N=C1CCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 377.19921
• Monoisotopic Mass: 377.199094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.113
• Boiling Point: 534.5°Cat760mmHg
• Flash Point: 277°C
• Refractive Index: 1.558
• PSA: 63.33